Cas no 2034517-98-9 (N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3,4-difluorobenzamide)

• Product Name: N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3,4-difluorobenzamide
• CAS No: 2034517-98-9
• MF: C₁₅H₁₈F₂N₆O
• MW: 336.339828968048
• CID: 6322370
• PubChem ID: 121137846
• Update Time: 2025-10-30

N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3,4-difluorobenzamide
• N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-3,4-difluorobenzamide
• N-{[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl}-3,4-difluorobenzamide
• F6438-3503
• N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-3,4-difluorobenzamide
• 2034517-98-9
• AKOS026700954

• Inchi： 1S/C15H18F2N6O/c1-22(2)14-19-12(20-15(21-14)23(3)4)8-18-13(24)9-5-6-10(16)11(17)7-9/h5-7H,8H2,1-4H3,(H,18,24)
• InChI Key： XDQKYTMVVQCSNT-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(NCC1N=C(N=C(N=1)N(C)C)N(C)C)=O)F

Computed Properties

• Exact Mass: 336.15101554g/mol
• Monoisotopic Mass: 336.15101554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.2Ų

Additional information on N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3,4-difluorobenzamide

Introduction to N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3,4-difluorobenzamide (CAS No. 2034517-98-9)

N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3,4-difluorobenzamide (CAS No. 2034517-98-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazinyl derivatives and is characterized by its unique structural features, including the presence of dimethylamino groups and difluorobenzamide moieties. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3,4-difluorobenzamide can be described as follows: it consists of a central 1,3,5-triazine ring substituted with two dimethylamino groups at positions 4 and 6. The triazine ring is further functionalized with a methyl group attached to the 2-position, which is linked to a 3,4-difluorobenzamide moiety. This intricate arrangement of functional groups imparts the compound with specific chemical properties and biological activities.

Recent studies have highlighted the potential of N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3,4-difluorobenzamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and astrocytes, which are known to contribute to neuroinflammation and neuronal damage.

In addition to its neuroprotective properties, N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3,4-difluorobenzamide has also demonstrated potential as an anti-inflammatory agent. Studies have indicated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This anti-inflammatory activity makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3,4-difluorobenzamide has been extensively studied to evaluate its suitability for therapeutic use. Preclinical data suggest that it exhibits favorable oral bioavailability and a reasonable half-life in plasma. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to further investigate the safety and efficacy of N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3,4-difluorobenzamide. Early results from phase I trials have shown that the compound is well-tolerated by human subjects at various dose levels. Adverse effects reported so far have been mild and transient, primarily consisting of gastrointestinal symptoms such as nausea and diarrhea.

The mechanism of action of N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3,4-difluorobenzamide is believed to involve multiple pathways. One key mechanism is its ability to modulate the activity of specific enzymes involved in cellular signaling pathways. For instance, it has been shown to inhibit phosphodiesterase (PDE) enzymes, which play a crucial role in regulating cyclic nucleotide levels in cells. By inhibiting PDEs, this compound can enhance the levels of cyclic AMP (cAMP) and cyclic GMP (cGMP), leading to various downstream effects such as relaxation of smooth muscle cells and inhibition of inflammatory responses.

Another important aspect of the mechanism of action is its interaction with receptors involved in neurotransmission. Research has indicated that N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3,4-difluorobenzamide can bind to specific receptors such as serotonin receptors (5-HT receptors) and dopamine receptors (D2 receptors). This binding activity may contribute to its neuroprotective and anti-inflammatory effects by modulating neurotransmitter release and receptor signaling.

The synthesis of N-{4,6-bis(dimethylamino)-1,3,5-triazin-2-ylmethyl}-3,4-difluorobenzamide involves a series of well-defined chemical reactions. The process typically starts with the preparation of the 1,3,5-triazine core through a cyclization reaction involving cyanuric chloride and dimethylamine. The resulting triazinyl intermediate is then functionalized with a methyl group at the 2-position using an appropriate alkylating agent. Finally, the difluorobenzamide moiety is introduced through an amidation reaction with 3-fluoroaniline or a similar reagent.

In conclusion,N-{4，6-bis(dimethylamino)-1，3，5-triazin-2-ylmethyl}-3，4-difluorobenzamide (CAS No. 2034517-98-9) represents a promising compound with diverse therapeutic potential. Its unique chemical structure endows it with neuroprotective and anti-inflammatory properties that make it a valuable candidate for further development in pharmaceutical research. Ongoing clinical trials will provide critical insights into its safety and efficacy profiles, paving the way for potential future applications in treating various diseases.